4-(Methylphenylamino)phenol
Cat. No. B8745811
M. Wt: 199.25 g/mol
InChI Key: DOLVPXPYXLABON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07750156B2
Procedure details
1.07 g of N-methylaniline, 2.24 g of 1,4-cyclohexanedione and 1.4 ml of triethylamine were heated with stirring in 15 ml of ethanol at 50° C. to 60° C. and reacted in air for 8 hours. During the reaction, ethanol was added as needed. After the completion of the reaction, the reaction mixture was concentrated under reduced pressure and the resultant was separated by silica gel column chromatography (n-hexane:ethyl acetate=3:1) and 0.64 g of N-(4-hydroxyphenyl)-N-methylaniline was obtained (yield 32.1%).
Yield
32.1%
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[C:9]1(=[O:16])[CH2:14][CH2:13][C:12](=O)[CH2:11][CH2:10]1.C(N(CC)CC)C>C(O)C>[OH:16][C:9]1[CH:10]=[CH:11][C:12]([N:2]([CH3:1])[C:3]2[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=2)=[CH:13][CH:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.07 g
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Type
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reactant
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Smiles
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CNC1=CC=CC=C1
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|
Name
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Quantity
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2.24 g
|
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Type
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reactant
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Smiles
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C1(CCC(CC1)=O)=O
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|
Name
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Quantity
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1.4 mL
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Step Two
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
C(C)O
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted in air for 8 hours
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Duration
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8 h
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ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
|
After the completion of the reaction
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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the resultant was separated by silica gel column chromatography (n-hexane:ethyl acetate=3:1)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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OC1=CC=C(C=C1)N(C1=CC=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.64 g | |
| YIELD: PERCENTYIELD | 32.1% | |
| YIELD: CALCULATEDPERCENTYIELD | 32.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
